1-(3,4-dimethoxyphenyl)-N-(4-pyridinylmethyl)-2-propanamine

• IUPAC Name: 1-(3,4-dimethoxyphenyl)-N-(pyridin-4-ylmethyl)propan-2-amine
• InChI: InChI=1S/C17H22N2O2/c1-13(19-12-14-6-8-18-9-7-14)10-15-4-5-16(20-2)17(11-15)21-3/h4-9,11,13,19H,10,12H2,1-3H3
• InChI Key: IQKFAGDMHIHGOL-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC(=C(C=C1)OC)OC)NCC2=CC=NC=C2
• Molecular Formula: C17H22N2O2
• Molecular Weight: 286.37 g/mol

Description

1-(3,4-dimethoxyphenyl)-N-(4-pyridinylmethyl)-2-propanamine, also known as 4-Methylmethcathinone (4-MMC) or Mephedrone, is a synthetic stimulant drug that belongs to the cathinone family. It was first synthesized in 1929 but was not widely used until the early 2000s. Mephedrone is a highly addictive drug that has been associated with numerous health risks and fatalities. However, in recent years, there has been growing interest in the scientific research application of mephedrone due to its potential therapeutic benefits.

Mechanism of Action

Mephedrone acts on the central nervous system by increasing the levels of dopamine, serotonin, and norepinephrine in the brain. These neurotransmitters are responsible for regulating mood, appetite, and sleep. By increasing their levels, mephedrone produces a euphoric and stimulating effect.
Biochemical and Physiological Effects:
The biochemical and physiological effects of mephedrone are similar to those of other stimulant drugs, such as cocaine and amphetamines. Mephedrone increases heart rate, blood pressure, and body temperature. It also causes the release of stress hormones, such as cortisol and adrenaline. Long-term use of mephedrone can lead to tolerance, dependence, and addiction.

Advantages and Limitations for Lab Experiments

Mephedrone has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize and can be produced in large quantities. Additionally, mephedrone has a rapid onset of action, which makes it useful for studying the effects of drugs on the brain. However, mephedrone has several limitations, including its potential for abuse and addiction. Additionally, the use of mephedrone in lab experiments raises ethical concerns due to its potential health risks.

Future Directions

There are several future directions for the scientific research application of mephedrone. One area of research is the development of mephedrone-based medications for the treatment of depression, anxiety, and substance abuse disorders. Additionally, more research is needed to understand the long-term health effects of mephedrone use. Finally, there is a need for research into the development of new and safer synthetic stimulant drugs that could replace mephedrone and other dangerous drugs.

Scientific Research Applications

Mephedrone has been the subject of several scientific research studies in recent years. One of the main areas of research has been its potential therapeutic benefits. Studies have shown that mephedrone has antidepressant and anxiolytic effects, which could make it a useful treatment for depression and anxiety disorders. Additionally, mephedrone has been shown to have potential as a treatment for substance abuse disorders, including cocaine addiction.